Cas no 2734775-87-0 (1-Cyclopropyl-2,4-difluoro-3-iodobenzene)

• Product Name: 1-Cyclopropyl-2,4-difluoro-3-iodobenzene
• CAS No: 2734775-87-0
• MF: C₉H₇F₂I
• MW: 280.05
• CID: 5080439
• Update Time: 2025-06-09

1-Cyclopropyl-2,4-difluoro-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2,4-difluoro-3-iodobenzene

• Inchi： 1S/C9H7F2I/c10-7-4-3-6(5-1-2-5)8(11)9(7)12/h3-5H,1-2H2
• InChI Key： JLYFWPZAFVXBHA-UHFFFAOYSA-N
• SMILES： C1(F)=C(C=CC(F)=C1I)C1CC1

Additional information on 1-Cyclopropyl-2,4-difluoro-3-iodobenzene

Introduction to 1-Cyclopropyl-2,4-difluoro-3-iodobenzene (CAS No. 2734775-87-0)

1-Cyclopropyl-2,4-difluoro-3-iodobenzene, identified by its CAS number 2734775-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aryl iodides, featuring a benzene ring substituted with a cyclopropyl group, two fluorine atoms, and an iodine atom at the 3-position. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The fluorine and iodine substituents in 1-Cyclopropyl-2,4-difluoro-3-iodobenzene play crucial roles in modulating its chemical reactivity and biological properties. Fluorine atoms are known for their ability to enhance metabolic stability and binding affinity in drug molecules, while the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions. These attributes have positioned this compound as a key building block in the synthesis of pharmacologically relevant scaffolds.

In recent years, the demand for high-quality intermediates like 1-Cyclopropyl-2,4-difluoro-3-iodobenzene has surged due to advancements in medicinal chemistry and drug discovery platforms. The compound's structural motif is frequently employed in the design of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in generating derivatives with potential applications in oncology and anti-inflammatory treatments. The cyclopropyl group, in particular, has been associated with improved oral bioavailability and reduced metabolic clearance, making it an attractive feature for drug candidates.

The synthesis of 1-Cyclopropyl-2,4-difluoro-3-iodobenzene typically involves multi-step organic transformations that require precise control over reaction conditions. Common methodologies include halogenation of pre-functionalized benzene derivatives followed by introduction of the cyclopropyl moiety. The presence of both fluorine and iodine atoms necessitates careful optimization to prevent unwanted side reactions. Recent improvements in catalytic systems have enabled more efficient and scalable production processes for this compound.

One of the most compelling aspects of 1-Cyclopropyl-2,4-difluoro-3-iodobenzene is its versatility in cross-coupling reactions. The iodine atom at the 3-position is ideally positioned for palladium-catalyzed coupling with a wide range of nucleophiles, including organometallic reagents and heterocyclic compounds. This capability has been leveraged in the construction of complex molecular architectures, including heterocycles that exhibit significant biological activity. For example, researchers have utilized this intermediate to synthesize benzothiophene derivatives known for their kinase inhibition properties.

From a computational chemistry perspective, the electronic properties of 1-Cyclopropyl-2,4-difluoro-3-iodobenzene have been extensively studied to understand its reactivity patterns. Density functional theory (DFT) calculations have revealed that the electron-withdrawing effects of the fluorine atoms and the steric bulk of the cyclopropyl group influence the distribution of electron density across the molecule. These insights have guided synthetic chemists in designing optimal reaction conditions for functionalization while minimizing unwanted byproducts.

The pharmaceutical industry has shown particular interest in 1-Cyclopropyl-2,4-difluoro-3-iodobenzene due to its potential as a lead compound or intermediate for drug development. Several academic groups have reported novel derivatives synthesized from this core structure that exhibit promising pharmacological profiles. For instance, modifications at the cyclopropyl position have led to compounds with enhanced binding affinity to protein targets involved in metabolic disorders. Similarly, variations around the fluoro-substituted aromatic ring have yielded inhibitors with improved selectivity profiles.

The role of fluorinated aryl iodides like 1-Cyclopropyl-2,4-difluoro-3-iodobenzene extends beyond pharmaceutical applications into materials science and agrochemicals. In materials science, such compounds serve as precursors for organic semiconductors and liquid crystals due to their ability to form ordered molecular assemblies. Agrochemical researchers have also explored their use in developing novel pesticides with improved environmental profiles.

As synthetic methodologies continue to evolve, new opportunities for utilizing 1-Cyclopropyl-2,4-difluoro-3-iodobenzene are emerging. Advances in flow chemistry and photoredox catalysis have enabled more sustainable routes to this intermediate without compromising yield or purity. Additionally, biocatalytic approaches are being explored as alternatives to traditional chemical transformations.

In conclusion,1-Cyclopropyl-2,4-difluoro-3-iodobenzene (CAS No. 2734775-87) represents a structurally fascinating molecule with broad utility across multiple scientific disciplines. Its unique combination of substituents makes it an indispensable tool for synthetic chemists seeking to develop innovative bioactive molecules or advanced materials. As research progresses，this compound will undoubtedly continue to play a pivotal role in driving forward discoveries that impact human health and technological innovation.